Cas no 115424-15-2 (1-Propanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: 1-Propanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 115424-15-2
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 1204474
• PubChem ID: 15948889
• Update Time: 2025-04-20

1-Propanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
• [1-(4-methylphenyl)-1-oxopropan-2-yl] 4-methylbenzenesulfonate
• 115424-15-2
• SCHEMBL3089042
• 1-Oxo-1-(p-tolyl)propan-2-yl 4-methylbenzenesulfonate
• 1-(4-Methylphenyl)-1-oxopropan-2-yl 4-methylbenzene-1-sulfonate
• DTXSID60580272

• Inchi： 1S/C17H18O4S/c1-12-4-8-15(9-5-12)17(18)14(3)21-22(19,20)16-10-6-13(2)7-11-16/h4-11,14H,1-3H3
• InChI Key： LLUYFKHNGZHVBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 318.09264
• Monoisotopic Mass: 318.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44